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Compound of Interest

Compound Name: Oxanol

Cat. No.: B1615354 Get Quote

This document provides a procedural, step-by-step guide for the safe handling and disposal of

Oxanol (CAS 56573-79-6) in a laboratory setting. Adherence to these guidelines is crucial for

ensuring personal safety and environmental protection.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Oxanol is provided in the table

below for easy reference.

Property Value

Molecular Formula C5H10O2

Molecular Weight 102.1317 g/mol

Appearance Colorless, flammable liquid

Odor Sweet, fruity

Boiling Point 170.5 °C at 760 mmHg

Flash Point 71.4 °C

Density 1.08 g/cm³

Vapor Pressure 0.471 mmHg at 25°C
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The following table summarizes the known hazards associated with Oxanol. This information is

derived from available safety data sheets and chemical databases.

Hazard Type Description

Health Hazards

Suspected of causing cancer. May cause an

allergic skin reaction. Causes damage to organs

(Liver, Kidney) through prolonged or repeated

exposure if inhaled.

Environmental

Harmful to aquatic life with long-lasting effects.

Harms public health and the environment by

destroying ozone in the upper atmosphere.

Physical Hazards Flammable liquid and vapor.

Precautionary Statements:

Prevention: Obtain special instructions before use. Do not handle until all safety precautions

have been read and understood. Do not breathe mist or vapors. Wash skin thoroughly after

handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-

ventilated area. Contaminated work clothing must not be allowed out of the workplace. Avoid

release to the environment. Wear protective gloves/protective clothing/eye protection/face

protection.

Response: If swallowed, immediately call a POISON CENTER or doctor. If on skin, take off

immediately all contaminated clothing and rinse skin with water. If skin irritation or rash

occurs, get medical advice. If inhaled, remove person to fresh air and keep comfortable for

breathing. If exposed or concerned, get medical advice.

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

Disposal: Dispose of contents/container to an approved waste disposal plant. Refer to

manufacturer/supplier for information on recovery/recycling.
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The following step-by-step guide outlines the recommended procedure for the disposal of

Oxanol waste. This is based on general principles of chemical waste management and the

specific hazards of this substance.

Experimental Protocol for Disposal:

Personal Protective Equipment (PPE): Before handling Oxanol waste, ensure you are

wearing appropriate PPE, including chemical-resistant gloves, safety goggles or a face

shield, and a lab coat. Work should be conducted in a well-ventilated area or under a

chemical fume hood.

Waste Segregation:

Collect Oxanol waste in a dedicated, properly labeled, and sealed container. The

container should be made of a material compatible with Oxanol.

Do not mix Oxanol waste with other chemical waste streams unless explicitly permitted by

your institution's waste management guidelines. Specifically, keep it separate from

halogenated solvents to avoid higher disposal costs.[1]

Container Labeling:

Clearly label the waste container with "Hazardous Waste," "Oxanol," and the associated

hazard symbols (e.g., flammable, health hazard, environmental hazard).

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

The storage area should be away from sources of ignition and incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the Oxanol
waste.
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Provide the waste manifest or any other required documentation to the disposal company.

Spill Management:

In case of a spill, evacuate the area if necessary.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand)

and place it in a sealed container for disposal.

For large spills, contact your institution's emergency response team.

Do not allow the spilled material to enter drains or waterways.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Oxanol.
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Caption: Workflow for the safe disposal of Oxanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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